2,2,4,4,6,6-Hexahydro-2,4-dibromo-2,4,6,6-tetrachloro-1,3,5,2,4,6-triazatriphosphorine

• Molecular Formula: Cl6Pt.2H4N
• Molecular Weight: 436.6 g/mol
• IUPAC Name: 2,4-dibromo-2,4,6,6-tetrachloro-1,3,5-triaza-2λ5,4λ5,6λ5-triphosphacyclohexa-1,3,5-triene
• InChI: InChI=1S/Br2Cl4N3P3/c1-10(3)7-11(2,4)9-12(5,6)8-10
• InChI Key: NZOPHDJOTZVWNN-UHFFFAOYSA-N
• SMILES: N1=P(N=P(N=P1(Cl)Br)(Cl)Br)(Cl)Cl
• CAS No.: 15964-99-5

Description

2,2,4,4,6,6-Hexahydro-2,4-dibromo-2,4,6,6-tetrachloro-1,3,5,2,4,6-triazatriphosphorine, also known as HHTT, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. HHTT is a triazatriphosphorine compound that contains both halogen and phosphorus atoms, making it an attractive candidate for various applications in chemistry and biology.

Mechanism of Action

The mechanism of action of 2,2,4,4,6,6-Hexahydro-2,4-dibromo-2,4,6,6-tetrachloro-1,3,5,2,4,6-triazatriphosphorine is not fully understood, but it is believed to involve the interaction of the halogen and phosphorus atoms with biological molecules. This compound has been shown to bind to DNA and RNA, potentially interfering with their function. It has also been shown to inhibit the activity of enzymes involved in cellular metabolism.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. It has been shown to be toxic to various cell lines, including human liver cells and lung cancer cells. This compound has also been shown to cause DNA damage and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2,4,4,6,6-Hexahydro-2,4-dibromo-2,4,6,6-tetrachloro-1,3,5,2,4,6-triazatriphosphorine in lab experiments is its unique chemical structure, which allows for the synthesis of novel phosphorus-containing compounds. This compound is also relatively easy to synthesize and purify, making it a convenient reagent for various reactions.
One limitation of using this compound in lab experiments is its potential toxicity. Care must be taken when handling this compound, and experiments should be conducted in a well-ventilated area. Additionally, the mechanism of action of this compound is not fully understood, making it difficult to predict its effects on biological systems.

Future Directions

There are several future directions for research involving 2,2,4,4,6,6-Hexahydro-2,4-dibromo-2,4,6,6-tetrachloro-1,3,5,2,4,6-triazatriphosphorine. One area of interest is the development of new biocides based on this compound. Another area of interest is the use of this compound as a catalyst for the synthesis of novel phosphorus-containing compounds.
In addition, further studies are needed to fully understand the mechanism of action of this compound and its effects on biological systems. This could lead to the development of new drugs and therapies for various diseases.
Conclusion:
In conclusion, this compound is a unique chemical compound that has potential applications in various fields of science. Its synthesis method is relatively simple, and it has been shown to have antimicrobial activity and potential as a catalyst for various reactions. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 2,2,4,4,6,6-Hexahydro-2,4-dibromo-2,4,6,6-tetrachloro-1,3,5,2,4,6-triazatriphosphorine involves the reaction of hexachlorocyclotriphosphazene with bromine in the presence of a reducing agent. The resulting compound is a yellow powder that is soluble in organic solvents such as chloroform and dichloromethane.

Scientific Research Applications

2,2,4,4,6,6-Hexahydro-2,4-dibromo-2,4,6,6-tetrachloro-1,3,5,2,4,6-triazatriphosphorine has been extensively studied for its potential applications in various fields of science. In chemistry, this compound has been used as a reagent for the synthesis of phosphorus-containing compounds. It has also been used as a catalyst for various reactions, including the synthesis of cyclic carbonates and the oxidation of alcohols.
In biology, this compound has been studied for its potential as a biocide. It has been shown to have antimicrobial activity against various bacteria and fungi, making it a potential candidate for use in the development of new antimicrobial agents.